![molecular formula C13H18ClNO3 B555438 H-Hyp(bzl)-ome hcl CAS No. 66831-17-2](/img/structure/B555438.png)
H-Hyp(bzl)-ome hcl
Overview
Description
H-Hyp(bzl)-ome hcl, also known as H-Hyp(Bzl)-OH HCl, is a cyclic amino acid . Its IUPAC name is (2S,4R)-4-phenylmethoxypyrrolidine-2-carboxylic acid;hydrochloride . It has a molecular formula of C12H15NO3·HCl and a molecular weight of 257.7 .
Molecular Structure Analysis
The InChI string for this compound isInChI=1S/C12H15NO3.ClH/c14-12 (15)11-6-10 (7-13-11)16-8-9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8H2, (H,14,15);1H/t10-,11+;/m1./s1
. The Canonical SMILES string is C1C (CNC1C (=O)O)OCC2=CC=CC=C2.Cl
. Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the search results. It’s worth noting that this compound is used for research and development purposes .Scientific Research Applications
Catalytic Removal of Pollutants : Hydroxyproline derivatives are used in the catalytic removal of persistent organic pollutants like hexachlorobenzene (HCBz), with copper doped manganese oxide octahedral molecular sieve (Cu-OMS) showing promising results (Yang et al., 2014).
Thermosensitive Properties : Certain hydroxyproline copolymers like poly(Hyp(Bzl)-co-Pro) show thermosensitive properties, which can be useful in developing new thermosensitive materials (Kitamura et al., 2003).
Fluorescent Probes for Medical Applications : Benzyl-substituted hydroxyproline derivatives, like BSe-Bz, are used as fluorescent probes for the sensitive detection of hypochlorous acid in mitochondria, which has implications in medical diagnostics and research (Xu et al., 2019).
Peptide Synthesis : Hydroxyproline derivatives are crucial in solid-phase peptide synthesis (SPPS), particularly in tert-butyloxycarbonyl (Boc)/benzyl (Bzl) chemistry, which is extensively used in peptide production for pharmaceuticals and research (Muttenthaler et al., 2015).
Nutritional Supplements in Aquaculture : Hydroxyproline supplementation in diets, particularly in aquaculture, shows potential in improving growth performance and feed efficiency, as seen in studies on turbot (Scophthalmus maximus L.) (Liu et al., 2014).
Drug Delivery Systems : Hydroxyproline derivatives are being explored for their potential in drug delivery systems, especially for enhancing the solubility and bioavailability of drugs (Wang et al., 2021).
Safety and Hazards
properties
IUPAC Name |
methyl (2S,4R)-4-phenylmethoxypyrrolidine-2-carboxylate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3.ClH/c1-16-13(15)12-7-11(8-14-12)17-9-10-5-3-2-4-6-10;/h2-6,11-12,14H,7-9H2,1H3;1H/t11-,12+;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTGIEBXEDOSJQH-LYCTWNKOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(CN1)OCC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1C[C@H](CN1)OCC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60705261 | |
Record name | Methyl (4R)-4-(benzyloxy)-L-prolinate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60705261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66831-17-2 | |
Record name | L-Proline, 4-(phenylmethoxy)-, methyl ester, hydrochloride (1:1), (4R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66831-17-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl (4R)-4-(benzyloxy)-L-prolinate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60705261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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